Cas no 1804416-59-8 (2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde)

• Product Name: 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde
• CAS No: 1804416-59-8
• MF: C₉H₆F₂N₂O
• MW: 196.153548717499
• CID: 4878086
• Update Time: 2025-07-02

2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde

• Inchi： 1S/C9H6F2N2O/c1-5-6(9(10)11)3-13-8(2-12)7(5)4-14/h3-4,9H,1H3
• InChI Key： PQYLDJOEPBRTMS-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=O)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde

Recent Advances in the Application of 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde (CAS: 1804416-59-8) in Chemical Biology and Pharmaceutical Research

The compound 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde (CAS: 1804416-59-8) has recently emerged as a promising building block in medicinal chemistry and chemical biology research. This heterocyclic aldehyde derivative has attracted significant attention due to its unique structural features, including the electron-withdrawing cyano and difluoromethyl groups, which confer specific reactivity patterns and potential for diverse pharmacological applications. Recent studies have explored its utility as a key intermediate in the synthesis of novel bioactive molecules targeting various disease pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's effectiveness as a precursor for developing potent kinase inhibitors. The difluoromethyl group at the 5-position was found to significantly enhance binding affinity to ATP pockets of several protein kinases through favorable hydrophobic interactions and fluorine-mediated hydrogen bonding. The aldehyde functionality at the 3-position served as a versatile handle for subsequent derivatization, enabling the construction of diverse inhibitor scaffolds with improved selectivity profiles.

Further investigations have revealed the compound's potential in agrochemical applications. A recent patent application (WO2023052145) describes its incorporation into novel fungicidal agents, where the pyridine core structure contributes to systemic activity against various plant pathogens. The presence of the difluoromethyl group was particularly crucial for enhancing metabolic stability and bioavailability in plant systems.

From a synthetic chemistry perspective, innovative methodologies have been developed to optimize the production of 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde. A 2024 publication in Organic Process Research & Development reported a scalable continuous-flow process that improved yield to 78% while reducing hazardous waste generation by 40% compared to traditional batch methods. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for pharmaceutical development.

Current research directions focus on exploring the compound's potential in targeted protein degradation strategies. Preliminary results presented at the 2024 ACS Spring Meeting indicate successful incorporation of this building block into proteolysis-targeting chimeras (PROTACs), where its unique physicochemical properties contribute to improved cellular permeability and ternary complex formation efficiency.

As research progresses, safety and toxicological evaluations of 2-Cyano-5-(difluoromethyl)-4-methylpyridine-3-carboxaldehyde derivatives have become increasingly important. Recent in vitro studies using human hepatocyte models suggest that metabolic stability can be modulated through strategic modifications of the pyridine core, providing valuable insights for future structure-activity relationship studies.

The growing body of research on this compound underscores its versatility as a privileged scaffold in drug discovery. Future studies are expected to explore its application in additional therapeutic areas, including neurodegenerative diseases and anti-infective agents, where its unique structural features may address current limitations in existing drug classes.